![molecular formula C17H12BrF3N2O2S B2432962 N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide CAS No. 385786-44-7](/img/structure/B2432962.png)
N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide
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Overview
Description
“N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide” is a chemical compound with the linear formula C16H11BrF3N3O2 . It has a molecular weight of 414.184 .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the formula C16H11BrF3N3O2 . More detailed structural information, such as the 3D structure, may be obtained through computational methods or experimental techniques such as X-ray crystallography .
Scientific Research Applications
Chemical Reactions and Synthesis
- Compounds related to N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide demonstrate complex chemical reactions, such as the transformation of benzothiazine hydroxamic acids into lactams and α,β-unsaturated acids under certain conditions (Coutts, Matthias, Mah, & Pound, 1970).
Antifungal Activity
- A series of compounds including N-(alkyl/aryl)-2-(3-oxo-1,4-benzothiazin-2-yl)acetamide, which are structurally related to the queried compound, have been synthesized and found to exhibit significant antifungal activity against various fungi, such as Tricophyton rubrum and Epidermophyton floccosum (Gupta & Wagh, 2006).
Antimicrobial Properties
- Derivatives of 1,4-benzothiazine, including those similar to the queried compound, have been synthesized and shown to possess notable antibacterial and antifungal activities, targeting strains like E. coli and C. albican (Kalekar, Bhat, & Koli, 2011).
Antitumor Activity
- N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, structurally related to the compound , have been synthesized and screened for antitumor activity, showing significant effects against various human tumor cell lines (Yurttaş, Tay, & Demirayak, 2015).
Anti-Inflammatory and Analgesic Activities
- Compounds similar to this compound have been evaluated for analgesic and anti-inflammatory activities, with some showing significant results compared to standard drugs (Gopa, Porchezhian, & Sarma, 2001).
Safety and Hazards
Future Directions
The future directions for research on “N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamide” could include further studies on its synthesis, structure, reactivity, mechanism of action, properties, and safety. Additionally, its potential applications in various fields could be explored .
Properties
IUPAC Name |
N-(4-bromophenyl)-2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12BrF3N2O2S/c18-10-2-4-11(5-3-10)22-15(24)8-14-16(25)23-12-7-9(17(19,20)21)1-6-13(12)26-14/h1-7,14H,8H2,(H,22,24)(H,23,25) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBDIPEDQXVLQIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)CC2C(=O)NC3=C(S2)C=CC(=C3)C(F)(F)F)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12BrF3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
445.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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